Cymoxanil Cymoxanil Cymoxanil is a member of the class of ureas that is urea in which the two nitrogen atoms are substituted by an ethyl group and a 2-cyano-2-(methoxyimino)acetyl group respectively. A fungicide used to control Peronosporales on a range of crops including vines, hops and potatoes. It has a role as an environmental contaminant, a xenobiotic and an antifungal agrochemical. It is a member of ureas, a nitrile, an oxime O-ether and an aliphatic nitrogen antifungal agent.
Cyomaxinil is a fungicide which was first introduced in 1977. It is an acetimide compound used as both a curative and preventative foliar fungicide. In Europe it is being sold for use on grapes, potatoes, tomatoes, hops, sugarbeets and other vegetable crops. Cymoxanil is currently not registered in the U.S. Cymoxanil's mode of action is as a local systemic. It penetrates rapidly and when inside the plant, it cannot be washed off by rain. It controls diseases during the incubation period and prevents the appearance of damage on the crop. The fungicide is primarily active on fungi belonging to the Peronosporales order: Phytophthora, Plasmopara, and Peronospora. Cymoxanil has low acute and chronic toxicity
Brand Name: Vulcanchem
CAS No.: 57966-95-7
VCID: VC20830072
InChI: InChI=1S/C7H10N4O3/c1-3-9-7(13)10-6(12)5(4-8)11-14-2/h3H2,1-2H3,(H2,9,10,12,13)
SMILES: CCNC(=O)NC(=O)C(=NOC)C#N
Molecular Formula: C7H10N4O3
Molecular Weight: 198.18 g/mol

Cymoxanil

CAS No.: 57966-95-7

Cat. No.: VC20830072

Molecular Formula: C7H10N4O3

Molecular Weight: 198.18 g/mol

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Cymoxanil - 57966-95-7

Specification

Description Cymoxanil is a member of the class of ureas that is urea in which the two nitrogen atoms are substituted by an ethyl group and a 2-cyano-2-(methoxyimino)acetyl group respectively. A fungicide used to control Peronosporales on a range of crops including vines, hops and potatoes. It has a role as an environmental contaminant, a xenobiotic and an antifungal agrochemical. It is a member of ureas, a nitrile, an oxime O-ether and an aliphatic nitrogen antifungal agent.
Cyomaxinil is a fungicide which was first introduced in 1977. It is an acetimide compound used as both a curative and preventative foliar fungicide. In Europe it is being sold for use on grapes, potatoes, tomatoes, hops, sugarbeets and other vegetable crops. Cymoxanil is currently not registered in the U.S. Cymoxanil's mode of action is as a local systemic. It penetrates rapidly and when inside the plant, it cannot be washed off by rain. It controls diseases during the incubation period and prevents the appearance of damage on the crop. The fungicide is primarily active on fungi belonging to the Peronosporales order: Phytophthora, Plasmopara, and Peronospora. Cymoxanil has low acute and chronic toxicity
CAS No. 57966-95-7
Molecular Formula C7H10N4O3
Molecular Weight 198.18 g/mol
IUPAC Name 2-(ethylcarbamoylamino)-N-methoxy-2-oxoethanimidoyl cyanide
Standard InChI InChI=1S/C7H10N4O3/c1-3-9-7(13)10-6(12)5(4-8)11-14-2/h3H2,1-2H3,(H2,9,10,12,13)
Standard InChI Key XERJKGMBORTKEO-UHFFFAOYSA-N
Isomeric SMILES CCNC(=O)NC(=O)/C(=N\OC)/C#N
SMILES CCNC(=O)NC(=O)C(=NOC)C#N
Canonical SMILES CCNC(=O)NC(=O)C(=NOC)C#N
Colorform Colorless crystals
Melting Point 160-161 °C
Peach color; mp: 159-160 °C /Technical/

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